Cas no 156047-39-1 ((S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate)

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate is a chiral fluorinated amino acid ester, serving as a valuable intermediate in organic synthesis and pharmaceutical research. Its stereospecific (S)-configuration and fluorine substitution enhance its utility in the design of bioactive compounds, particularly in peptidomimetics and enzyme inhibitors. The ethyl ester group improves solubility and reactivity, facilitating further derivatization. The fluorine atom introduces metabolic stability and electronic effects, making it useful in medicinal chemistry for probing structure-activity relationships. This compound is particularly relevant in the development of fluorinated analogs of natural amino acids, offering potential applications in drug discovery and agrochemical research. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate structure

156047-39-1 structure

Product Name:(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate

CAS No:156047-39-1

MF:C₈H₁₆FNO₂

MW:177.216546058655

MDL:MFCD22124918

CID:855430

PubChem ID:11448743

Update Time:2025-06-07

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

- (S)-ethyl 2-aMino-4-fluoro-4-Methylpentanoate
- 2-(2-(trifluoroMethyl)phenyl)-5,6,7,8-tetrahydroiMidazo[1,2-a]pyriMidine
- ethyl (2S)-2-amino-4-fluoro-4-methylpentanoate,hydrochloride
- L-Leucine, 4-fluoro-, ethyl ester
- 4-Fluoro-L-leucine ethyl ester
- (S)-4-fluoroleucine ethyl ester
- (S)-ETHYL 2-AMINO-4-FLUORO-4-METHYLPENTANOATE HCL
- 4-FLUOROLEUCINE ETHYL ESTER
- ethyl 4-fluoro-L-leucinate
- MJEBOMLXSMSDDI-LURJTMIESA-N
- gamma-Fluoro-L-leucine ethyl ester
- SB17948
- (S)-ethyl-2-amino-4-fluoro-4-methylpentanoate
- DB-290290
- (s)-gamma-fluoroleucine ethyl ester
- G72061
- CS-M1416
- (S)-ethyl 2-aMino-4-fluoro-4-Methylpentanoate;
- AKOS027324837
- ethyl (2S)-2-amino-4-fluoro-4-methylpentanoate
- AC-31117
- SCHEMBL1068116
- EN300-7852945
- C8H16FNO2
- ethyl (S)-2-amino-4-fluoro-4-methylpentanoate
- CS-13117
- PD196069
- 156047-39-1
- HY-77021
- (S)-ethyl2-amino-4-fluoro-4-methylpentanoate
- (S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate
- MDL： MFCD22124918
- Inchi： 1S/C8H16FNO2/c1-4-12-7(11)6(10)5-8(2,3)9/h6H,4-5,10H2,1-3H3/t6-/m0/s1
- InChI Key： MJEBOMLXSMSDDI-LURJTMIESA-N
- SMILES： FC(C)(C)C[C@@H](C(=O)OCC)N

Computed Properties

Exact Mass: 177.11650692g/mol
Monoisotopic Mass: 177.11650692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
XLogP3: 0.9

Experimental Properties

Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 200.2±25.0 ºC (760 Torr),
Flash Point: 74.8±23.2 ºC,
Solubility: Slightly soluble (15 g/l) (25 º C),

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM195416-1g	ethyl (S)-2-amino-4-fluoro-4-methylpentanoate	156047-39-1	95%	1g	$1386	2021-06-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S20360-100mg	(S)-ethyl 2-amino-4-fluoro-4-methylpentanoate	156047-39-1		100mg	¥12322.0	2021-09-07
ChemScence	CS-M1416-100mg	(S)-ethyl 2-amino-4-fluoro-4-methylpentanoate	156047-39-1		100mg	$237.0	2022-04-27
ChemScence	CS-M1416-250mg	(S)-ethyl 2-amino-4-fluoro-4-methylpentanoate	156047-39-1		250mg	$354.0	2022-04-27
ChemScence	CS-M1416-1g	(S)-ethyl 2-amino-4-fluoro-4-methylpentanoate	156047-39-1		1g	$886.0	2022-04-27
TRC	E899930-2.5mg	(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate	156047-39-1		2.5mg	$ 50.00	2022-06-05
TRC	E899930-5mg	(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate	156047-39-1		5mg	$ 95.00	2022-06-05
TRC	E899930-25mg	(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate	156047-39-1		25mg	$ 320.00	2022-06-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-1797-1g	(S)-ethyl 2-amino-4-fluoro-4-Methylpentanoate	156047-39-1	95%	1g	$560	2023-09-07
Chemenu	CM195416-1g	ethyl (S)-2-amino-4-fluoro-4-methylpentanoate	156047-39-1	95%	1g	$1386	2023-02-18

(S)-Ethyl 2-amino-4-fluoro-4-methylpentanoate Production Method

Production Method 1

848949-92-8

156047-39-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , 1,3-Dibromo-5,5-dimethylhydantoin , Water Solvents: Acetonitrile ; 12 h, rt
1.2 Reagents: Sulfuric acid Solvents: tert-Butyl methyl ether , Water ; 5 min, rt
1.3 Reagents: Potassium carbonate ; pH 10, rt
1.4 Reagents: Sulfuric acid Solvents: Water ; rt → 0 °C; 1 h, 0 °C

Reference

An Efficient Chemoenzymatic Approach to (S)-γ-Fluoroleucine Ethyl Ester

Limanto, John; Shafiee, Ali; Devine, Paul N.; Upadhyay, Veena; Desmond, Richard A.; et al, Journal of Organic Chemistry, 2005, 70(6), 2372-2375